3-(1-(4-(Dimethylamino)benzoyl)pyrrolidin-3-yl)imidazolidine-2,4-dione
Description
3-(1-(4-(Dimethylamino)benzoyl)pyrrolidin-3-yl)imidazolidine-2,4-dione is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is also known as DABPI, and it is a small molecule that has been shown to exhibit anti-cancer properties.
Scientific Research Applications
Electroluminescent Materials
Compounds similar to the specified chemical have been synthesized and evaluated for their potential application in organic light-emitting devices (OLEDs). For instance, Dobrikov, Dobrikov, and Aleksandrova (2011) synthesized low-molecular-weight compounds with characteristics that suggest their application in color electroluminescent structures, particularly for use in single-layer organic displays through spin-coating technology, with specific attention to their photophysical properties in solution and in polymer films (Dobrikov, Dobrikov, & Aleksandrova, 2011).
Hypoglycemic Agents
Another area of interest is the synthesis of thiazolidine-2,4-diones, which are designed and evaluated for their hypoglycemic activity. This includes the development of compounds like rosiglitazone, highlighting the potential of similar compounds in treating conditions like diabetes through the modulation of insulin-induced adipocyte differentiation and in vivo hypoglycemic activity (Oguchi Minoru et al., 2000).
Heterocyclic Chemistry
The synthesis and reactivity of compounds featuring dimethylamino groups and pyrrolidine or imidazolidine rings are extensively studied in heterocyclic chemistry. For example, Gasparyan et al. (2016) investigated the synthesis of pyrimido[5,4-e]pyrrolo[1,2-c]pyrimidine-1,3(2H,4H)-diones and related structures, providing a foundation for the development of novel heterocyclic compounds with potential applications in pharmaceuticals and materials science (Gasparyan et al., 2016).
Antidepressant Activity
The potential antidepressant activity of derivatives, including 5-(4-dimethylaminobenzyl)imidazolidine-2,4-dione, has been evaluated, demonstrating the significance of structural modification in enhancing biological activity without significant monoamine oxidase inhibitory activity (Wessels, Schwan, & Pong, 1980).
properties
IUPAC Name |
3-[1-[4-(dimethylamino)benzoyl]pyrrolidin-3-yl]imidazolidine-2,4-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4O3/c1-18(2)12-5-3-11(4-6-12)15(22)19-8-7-13(10-19)20-14(21)9-17-16(20)23/h3-6,13H,7-10H2,1-2H3,(H,17,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SUMGWMIBGKMJSI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C(=O)N2CCC(C2)N3C(=O)CNC3=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-fluoro-N-[5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide](/img/structure/B2739228.png)
![4-[(4-chlorophenyl)sulfonyl]-3-methyl-3,4-dihydro-2H-1,4-benzoxazine](/img/structure/B2739232.png)
![7-(4-(2-fluorophenyl)piperazine-1-carbonyl)-5-methyl-3-(p-tolyl)-1H-pyrrolo[3,2-d]pyrimidine-2,4(3H,5H)-dione](/img/structure/B2739233.png)
![3'-(4-Fluorophenyl)-1-(3-(trifluoromethyl)benzyl)spiro[indoline-3,2'-thiazolidine]-2,4'-dione](/img/structure/B2739238.png)
![8-[((1Z,3Z)-3-bromo-4-phenyl-1-azabuta-1,3-dienyl)amino]-7-[(2-chlorophenyl)me thyl]-1,3-dimethyl-1,3,7-trihydropurine-2,6-dione](/img/no-structure.png)
